3-(3,4-dimethoxyphenyl)-2-methyl-7-(2-(4-methylpiperidin-1-yl)ethoxy)-4H-chromen-4-one

• IUPAC Name: 3-(3,4-dimethoxyphenyl)-2-methyl-7-[2-(4-methylpiperidin-1-yl)ethoxy]chromen-4-one
• InChI: InChI=1S/C26H31NO5/c1-17-9-11-27(12-10-17)13-14-31-20-6-7-21-23(16-20)32-18(2)25(26(21)28)19-5-8-22(29-3)24(15-19)30-4/h5-8,15-17H,9-14H2,1-4H3
• InChI Key: PZJNDBHPQDHBGB-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)CCOC2=CC3=C(C=C2)C(=O)C(=C(O3)C)C4=CC(=C(C=C4)OC)OC
• Molecular Formula: C26H31NO5
• Molecular Weight: 437.5 g/mol

Description

The compound is a derivative of chromenone, which is a type of heterocyclic compound. It has a piperidine ring, which is a common structural motif in many pharmaceuticals. The compound also contains methoxy and ethoxy groups, which can influence its physical and chemical properties.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by its functional groups. For instance, the piperidine ring might undergo reactions such as hydrogenation, cyclization, and multicomponent reactions. The ether groups (methoxy and ethoxy) could potentially be cleaved under acidic conditions.

Scientific Research Applications

Suzuki–Miyaura Coupling Reactions

The Suzuki–Miyaura (SM) coupling reaction is a powerful method for forming carbon–carbon bonds. It involves the cross-coupling of aryl or vinyl boron compounds with aryl or vinyl halides or triflates. The compound serves as an organoboron reagent in SM coupling reactions. .

Future Directions

Piperidine derivatives are a significant area of research in medicinal chemistry due to their prevalence in pharmaceuticals. Future research could explore the synthesis, reactivity, and biological activity of similar compounds.

Mechanism of Action

Target of Action

Compounds containing a piperidine moiety, such as this one, are known to play a significant role in the pharmaceutical industry and are present in more than twenty classes of pharmaceuticals .

Mode of Action

It is known that piperidine-containing compounds represent one of the most important synthetic medicinal blocks for drug construction

Biochemical Pathways

They are also an important precursor for more complex molecules with bio-utilities .

Result of Action

Compounds containing a piperidine moiety are known to exhibit a broad range of biological activities .